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Compound of Interest

Compound Name: MK-212

Cat. No.: B1677248 Get Quote

Technical Support Center: MK-212
Hydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with best practices for storing and handling MK-212 hydrochloride, along with

troubleshooting guides and frequently asked questions (FAQs) to address specific issues that

may be encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended long-term storage condition for solid MK-212 hydrochloride?

For long-term stability, solid MK-212 hydrochloride should be stored at -20°C.[1][2][3] Some

suppliers also indicate that it can be stored at room temperature, but -20°C is the most

consistently recommended temperature for ensuring stability over several years.[3] One

supplier suggests storing the solid compound under Argon.[2]

Q2: How should I prepare and store stock solutions of MK-212 hydrochloride?

Stock solutions can be prepared by dissolving MK-212 hydrochloride in an appropriate solvent.

It is soluble in water up to 50 mM, sometimes requiring gentle warming to fully dissolve.[2] For

aqueous stock solutions, it is recommended to filter and sterilize the solution using a 0.22 μm

filter before use.[1]
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Once prepared, stock solutions should be aliquoted to prevent repeated freeze-thaw cycles.[1]

These aliquots should be stored under the following conditions:

-80°C: for up to 6 months.[1]

-20°C: for up to 1 month.[1]

Q3: What are the primary safety hazards associated with MK-212 hydrochloride?

MK-212 hydrochloride is classified as toxic if swallowed (Acute Toxicity - Oral, Category 3).[4]

[5] It is crucial to handle this compound with care and use appropriate personal protective

equipment (PPE).

Q4: Can I use MK-212 hydrochloride for in-human or veterinary applications?

No, this product is for research use only and is not intended for human or veterinary diagnostic

or therapeutic use.[3][4]

Storage and Handling Best Practices
Proper storage and handling are critical to ensure the stability of the compound and the safety

of laboratory personnel.

Personal Protective Equipment (PPE)
Gloves: Always wear suitable chemical-resistant gloves.

Eye Protection: Wear safety glasses or goggles.

Lab Coat: A lab coat should be worn to protect from skin contact.

Respiratory Protection: If working with the solid compound and there is a risk of generating

dust, use appropriate respiratory protection.

Handling Procedures
Wash hands thoroughly after handling the compound.[4]
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Do not eat, drink, or smoke in the area where MK-212 hydrochloride is being handled or

stored.[4]

Avoid inhalation of dust if working with the solid form.

Store the compound in a locked-up area.[4]

Dispose of the compound and its container in accordance with federal, state, and local

regulations.[4][6]

Quantitative Data Summary
Property Value Citations

Purity
≥98% or ≥99% (supplier

dependent)
[3]

Molecular Formula C₈H₁₁ClN₄ • HCl [3]

Molecular Weight 235.11 g/mol [2][3][5][7]

CAS Number 61655-58-1 [2][3][4][8]

Solubility in Water
Up to 50 mM (may require

gentle warming)
[2]

Solubility in PBS (pH 7.2) Slightly soluble [3]

Long-term Storage (Solid) -20°C [1][2][3]

Stock Solution Storage
-80°C for 6 months; -20°C for 1

month
[1]

Stability (Solid) ≥ 4 years at -20°C [3]

EC₅₀ for 5-HT₂C
0.028 µM (in a calcium

mobilization assay)
[3][9]

EC₅₀ for 5-HT₂A 0.42 µM [3][9]

Experimental Protocols
Preparation of a 10 mM Aqueous Stock Solution
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Calculate the required mass: For 1 mL of a 10 mM stock solution, you will need 2.3511 mg of

MK-212 hydrochloride (Molecular Weight = 235.11 g/mol ).

Weigh the compound: Carefully weigh the calculated amount of solid MK-212 hydrochloride

in a suitable container.

Dissolution: Add the desired volume of sterile, purified water (e.g., 1 mL for a 10 mM

solution).

Aid Dissolution (if necessary): Gently warm the solution and vortex until the compound is

completely dissolved.

Sterilization: Filter the stock solution through a 0.22 μm sterile filter into a sterile container.[1]

Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes and

store at -80°C for long-term storage (up to 6 months) or -20°C for short-term storage (up to 1

month).[1]
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Issue Possible Cause Recommended Solution

Compound will not fully

dissolve in water

The concentration is above the

solubility limit, or the

temperature is too low.

Try gently warming the

solution. Ensure you are not

exceeding the 50 mM solubility

limit. For higher

concentrations, consider

alternative solvents, though

aqueous solutions are most

common.

Inconsistent experimental

results

Degradation of the compound

due to improper storage or

handling.

Ensure the solid compound

and stock solutions are stored

at the recommended

temperatures.[1][3] Avoid

repeated freeze-thaw cycles by

using aliquots.[1] Prepare

fresh working solutions for

each experiment.

Precipitate forms in stock

solution upon thawing

The compound may have

come out of solution during

freezing.

Gently warm the solution and

vortex to redissolve the

precipitate before making your

working dilutions.

Low or no biological activity

observed

The compound may have

degraded, or the experimental

concentration is too low.

Verify the storage conditions

and age of your compound

and stock solutions. Consider

performing a dose-response

experiment to ensure you are

using an effective

concentration. The EC₅₀ for 5-

HT₂C is 0.028 µM.[3][9]

Visualizations
Signaling Pathway of MK-212
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Caption: Simplified signaling pathway of MK-212 as a 5-HT2C/2A receptor agonist.

Experimental Workflow for In Vitro Studies

Preparation

Experiment

Analysis

Prepare MK-212
Stock Solution

Treat Cells with
Working Dilutions of MK-212

Culture Cells Expressing
5-HT2C/2A Receptors

Incubate for
Specified Time

Perform Assay
(e.g., Calcium Mobilization)

Analyze Data
(e.g., EC50 Calculation)

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1677248?utm_src=pdf-body-img
https://www.benchchem.com/product/b1677248?utm_src=pdf-body
https://www.benchchem.com/product/b1677248?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: General experimental workflow for in vitro studies using MK-212.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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